Cas no 7320-34-5 (Potassium Diphosphate)
Potassium Diphosphate is a highly effective stabilizer for alkaline systems, providing improved pH control and resistance to acidification. It also exhibits excellent buffering capacity and synergistic effects with other phosphates, making it an ideal additive in applications where stability and consistency are critical.
Potassium Diphosphate structure
Product Name:Potassium Diphosphate
CAS No:7320-34-5
MF:K4O7P2
MW:330.336525917053
MDL:MFCD00011393
CID:47339
PubChem ID:24859317
Update Time:2025-06-19
Potassium Diphosphate Chemical and Physical Properties
Names and Identifiers
-
- Potassium Diphosphate
- Diphosphoric acid, tetrapotassium salt
- Potassium Pyrophosphate
- Tetra-Potassium Pyrophosphate
- TKPP
- Tetrapotassium pyrophosphate
- diphosphoric acid, monopotassium salt
- Potassium pyrophospate
- Tetrapotassium Pyrophosphate Anhydrous
- ED-509S
- AKOS015904523
- B9W4019H5G
- Pyrophosphoric acid, tetrapotassium salt
- Tetra Potassium Pyrophosphate
- EC 230-785-7
- EINECS 230-785-7
- POTASSIUM PYROPHOSPHATE [MI]
- tetrapotassium;phosphonato phosphate
- Potassium pyrophosphate Anhydrous
- Tetrapotassium Pyrophosphate Anhydrous; TKPP
- POTASSIUM PYROPHOSPHATE [FCC]
- BCP25976
- Diphosphoric acid, potassium salt
- Diphosphoric acid tetrapotassium salt
- Potassium pyrophosphate, anhydrous
- 10124-52-4
- 7320-34-5
- Potassium diphosphate (K4(P2O7))
- Diphosphoric acid, potassium salt (1:4)
- UNII-B9W4019H5G
- Potassium diphosphate tetrabasic
- NS00081024
- EINECS 233-338-4
- Tetrapotassium diphosphorate
- Q2575439
- DTXSID3036446
- J-524026
- Tetrapotassium diphosphate
- MFCD00011393
-
- MDL： MFCD00011393
- Inchi： 1S/4K.H4O7P2/c;;;;1-8(2,3)7-9(4,5)6/h;;;;(H2,1,2,3)(H2,4,5,6)/q4*+1;/p-4
- InChI Key： RYCLIXPGLDDLTM-UHFFFAOYSA-J
- SMILES： [K+].[K+].[K+].[K+].P(=O)([O-])([O-])OP(=O)([O-])[O-]
Computed Properties
- Exact Mass: 329.76700
- Monoisotopic Mass: 329.7667523g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 13
- Rotatable Bond Count: 0
- Complexity: 124
- Covalently-Bonded Unit Count: 5
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: nothing
- Topological Polar Surface Area: 136Ų
Experimental Properties
- Color/Form: White powder or block
- Density: 2.33
- Melting Point: 1300 °C (lit.)
- Boiling Point: No data available
- Water Partition Coefficient: dissolution
- PSA: 155.23000
- LogP: 0.94120
- Solubility: Soluble in water, insoluble in ethanol. The aqueous solution is alkaline.
- Merck: 14,7663
- Sensitiveness: Hygroscopic
Potassium Diphosphate Security Information
-
Symbol:
- Signal Word：Warning
- Hazard Statement： H315,H319
- Warning Statement： P305+P351+P338
- Hazardous Material transportation number：NONH for all modes of transport
- WGK Germany：2
- Hazard Category Code： 36/37/38
- Safety Instruction： S26-S36
- RTECS：JL6735000
-
Hazardous Material Identification：
- Risk Phrases：R36/37/38
- TSCA：Yes
- Safety Term：S26;S36
- Storage Condition：Argon filled storage
Potassium Diphosphate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI SHAO YUAN SHI JI Co., Ltd. | SY061207-500g |
Potassium Diphosphate |
7320-34-5 | ≥97% | 500g |
¥28.0 | 2023-09-15 | |
| Ambeed | A803791-500g |
Potassium pyrophospate |
7320-34-5 | 99% | 500g |
$6.0 | 2024-04-15 | |
| Ambeed | A803791-1kg |
Potassium pyrophospate |
7320-34-5 | 99% | 1kg |
$11.0 | 2024-04-15 | |
| Apollo Scientific | IN2933-1kg |
Potassium Pyrophosphate |
7320-34-5 | 1kg |
£64.00 | 2025-02-19 | ||
| Apollo Scientific | IN2933-5kg |
Potassium Pyrophosphate |
7320-34-5 | 5kg |
£239.00 | 2025-02-19 | ||
| SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd. | P28310-500g |
Potassium pyrophosphate |
7320-34-5 | 500g |
¥79.0 | 2021-09-08 | ||
| abcr | AB203331-1 kg |
Potassium pyrophosphate, tech.; . |
7320-34-5 | 1 kg |
€74.00 | 2023-07-20 | ||
| abcr | AB203331-5 kg |
Potassium pyrophosphate, tech.; . |
7320-34-5 | 5 kg |
€154.20 | 2023-07-20 | ||
| SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | P815370-5kg |
Potassium pyrophospate |
7320-34-5 | AR | 5kg |
389.00 | 2021-05-17 | |
| XI GE MA AO DE LI QI （ SHANG HAI ） MAO YI Co., Ltd. | 322431-25G |
Potassium Diphosphate |
7320-34-5 | 25g |
¥210.1 | 2023-12-08 |
Potassium Diphosphate Suppliers
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier
(CAS:7320-34-5)Potassium pyrophosphate
Order Number:sfd1644
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:32
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier
(CAS:7320-34-5)Potassium pyrophosphate
Order Number:LE6182;LE9935;LE1705630
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:48
Price ($):discuss personally
Email:18501500038@163.com
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier
(CAS:7320-34-5)Potassium Pyrophosphate
Order Number:LE004
Stock Status:in Stock
Quantity:25gbags
Purity:99%
Pricing Information Last Updated:Tuesday, 15 July 2025 10:32
Price ($):discuss personally
Email:sales3257@jskolod.com
Potassium Diphosphate Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Stephen P. Fletcher,Richard B. C. Jagt,Ben L. Feringa Chem. Commun., 2007, 2578-2580
-
Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
7320-34-5 (Potassium Diphosphate) Related Products
- 13845-36-8(Pentapotassium triphosphate)
- 24606-42-6(Diphosphoric acid,potassium zinc salt (1:2:1))
- 14000-31-8(Diphosphate)
- 19262-92-1(Diphosphoric acid, zincsalt (9CI))
- 24315-83-1(Triphosphoric acid,potassium sodium salt (2:5:5))
- 14691-84-0(Diphosphoric acid,potassium salt (1:2))
- 15491-89-1(Diphosphoric acid,potassium sodium salt (1:2:2))
- 10124-52-4(Diphosphoric acid,potassium salt (1:?))
- 2466-09-3(Pyrophosphoric acid)
- 16270-76-1(Diphosphoric acid,potassium salt (1:3))
Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:7320-34-5)Potassium pyrophosphate
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:7320-34-5)Potassium pyrophosphate
Purity:99%/99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry/Inquiry